Cas no 540740-39-4 (1H-Indole-3-carboxylic acid, 1-(phenylsulfonyl)-, 1-methylethyl ester)

• Product Name: 1H-Indole-3-carboxylic acid, 1-(phenylsulfonyl)-, 1-methylethyl ester
• CAS No: 540740-39-4
• MF: C₁₈H₁₇NO₄S
• MW: 343.39688372612
• CID: 355622
• PubChem ID: 10914874
• Update Time: 2025-04-19

1H-Indole-3-carboxylic acid, 1-(phenylsulfonyl)-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxylic acid, 1-(phenylsulfonyl)-, 1-methylethyl ester
• propan-2-yl 1-(benzenesulfonyl)indole-3-carboxylate
• DTXSID00448221
• CHEMBL309838
• 540740-39-4

• Inchi： 1S/C18H17NO4S/c1-13(2)23-18(20)16-12-19(17-11-7-6-10-15(16)17)24(21,22)14-8-4-3-5-9-14/h3-13H,1-2H3
• InChI Key： PJCBANQIBXIOOK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C=C(C(=O)OC(C)C)C2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 343.08791
• Monoisotopic Mass: 343.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 73.8Ų

Experimental Properties

• PSA: 65.37